N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(4-morpholinyl)propanamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C17H24N2O3/c20-17(5-7-19-8-11-21-12-9-19)18-13-16-15-4-2-1-3-14(15)6-10-22-16/h1-4,16H,5-13H2,(H,18,20)
• InChI Key: KLZJKNZLDAMDAN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)CNC(=O)CCN3CCOCC3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(4-morpholinyl)propanamide, also known as 'compound X', is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of isochromene-containing molecules and has a unique chemical structure that makes it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the expression of inflammatory cytokines and reduce oxidative stress, which can lead to a reduction in inflammation and cell damage.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects in the body. It has been found to reduce inflammation, promote cell survival, and inhibit the growth of cancer cells. It has also been studied for its potential to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

The advantages of using compound X in lab experiments include its unique chemical structure, potential therapeutic applications, and ability to modulate various signaling pathways in the body. However, the limitations include its complex synthesis method, potential toxicity, and lack of understanding of its exact mechanism of action.

Future Directions

There are several future directions for the research and development of compound X. These include further studies to understand its exact mechanism of action, optimization of its synthesis method, and clinical trials to evaluate its safety and efficacy in humans. Additionally, compound X could be studied for its potential use in treating other diseases such as autoimmune disorders and cardiovascular diseases.
In conclusion, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(4-morpholinyl)propanamide is a synthetic compound that has shown promising results in various scientific studies for its potential therapeutic applications. Its unique chemical structure and ability to modulate various signaling pathways in the body make it a potential candidate for drug development. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.

Scientific Research Applications

Compound X has shown promising results in various scientific studies for its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.